Cas no 478039-97-3 (2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide)

• Product Name: 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide
• CAS No: 478039-97-3
• CID: 4653141
• Update Time: 2025-10-31

2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide

Additional information on 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide

Research Brief on 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide (CAS: 478039-97-3)

The compound 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide (CAS: 478039-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound belongs to the class of hydrazinecarbothioamides, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.

Recent studies have explored the synthesis and structural characterization of 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure. The compound's stability under various physiological conditions has also been investigated, revealing promising results for its potential use in drug development. Researchers have highlighted its unique chemical properties, which make it a suitable candidate for further pharmacological evaluation.

In vitro studies have demonstrated the compound's efficacy against a range of bacterial and fungal pathogens. Notably, it has shown potent inhibitory activity against drug-resistant strains, suggesting its potential as a novel antimicrobial agent. Mechanistic studies indicate that the compound may interfere with microbial cell wall synthesis or disrupt essential enzymatic pathways, although further research is needed to elucidate the exact molecular targets.

Preliminary investigations into the anticancer properties of 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide have also yielded encouraging results. The compound has exhibited cytotoxic effects on various cancer cell lines, with particular potency against breast and lung cancer cells. Researchers hypothesize that its mechanism of action may involve the induction of apoptosis or the inhibition of key signaling pathways involved in tumor proliferation. These findings underscore the need for further in vivo studies to assess its therapeutic potential and safety profile.

Despite these promising results, challenges remain in the development of 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Additionally, the synthesis of derivatives with improved pharmacological properties is an area of active research, aiming to enhance the compound's efficacy and reduce any adverse effects.

In conclusion, 2-4-(Benzyloxy)-2-chlorobenzoyl-N-ethyl-1-hydrazinecarbothioamide (CAS: 478039-97-3) represents a promising candidate for further investigation in the fields of antimicrobial and anticancer drug development. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and evaluating its potential clinical applications.